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Compound of Interest

Compound Name:
N'-(5-bromopyridin-2-yl)ethane-

1,2-diamine

Cat. No.: B169667 Get Quote

Document ID: GMN-CHEM-21608 Version: 1.0 Audience: Researchers, scientists, and drug

development professionals.

Abstract
This document provides a concise technical overview of the physicochemical properties of N'-
(5-bromopyridin-2-yl)ethane-1,2-diamine, with a primary focus on its molecular weight. The

determination of molecular weight is a foundational step in chemical characterization, crucial for

stoichiometric calculations in synthetic chemistry, quantitative analysis, and formulation

development. This guide outlines the compound's molecular formula and the methodology

used for the in silico calculation of its molecular weight based on standard atomic weights.

Compound Identification and Properties
The fundamental properties of N'-(5-bromopyridin-2-yl)ethane-1,2-diamine are summarized

below. The molecular formula was determined to be C₇H₁₀BrN₃[1]. This information serves as

the basis for the molecular weight calculation.
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Parameter Value Source

Compound Name
N'-(5-bromopyridin-2-

yl)ethane-1,2-diamine
-

CAS Number 199522-66-2 [1]

Molecular Formula C₇H₁₀BrN₃ [1]

Molecular Weight 216.08 g/mol [1]

Methodology for Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for N'-(5-bromopyridin-2-yl)ethane-1,2-diamine was performed in silico by

following a standardized protocol based on IUPAC standard atomic weight values.

Protocol:

Molecular Formula Identification: The elemental composition of the target compound was

first established as C₇H₁₀BrN₃[1].

Atomic Weight Compilation: The standard atomic weight for each constituent element was

obtained from established chemical data sources.

Carbon (C): 12.011 amu[2][3]

Hydrogen (H): 1.008 amu[4][5][6][7]

Bromine (Br): 79.904 amu[8][9][10][11]

Nitrogen (N): 14.007 amu[12][13][14][15][16]

Calculation: The number of atoms of each element was multiplied by its respective atomic

weight. The sum of these products yields the final molecular weight.

(7 × 12.011) + (10 × 1.008) + (1 × 79.904) + (3 × 14.007) = 216.082 g/mol

The logical workflow for this calculation is visualized in Section 4.0.
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Visualization of Calculation Workflow
The following diagram illustrates the sequential process for determining the molecular weight of

the compound from its chemical formula.

Summation of Atomic Masses

Identify Compound:
N'-(5-bromopyridin-2-yl)ethane-1,2-diamine

Determine Molecular Formula:
C₇H₁₀BrN₃

Obtain Standard Atomic Weights (amu)

Carbon (C):
7 x 12.011

Hydrogen (H):
10 x 1.008

Bromine (Br):
1 x 79.904

Nitrogen (N):
3 x 14.007

Calculated Molecular Weight:
216.082 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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